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Compound of Interest

Compound Name: Methomyl-d3

Cat. No.: B1676398

Ensuring the safe and compliant disposal of Methomyl-d3 is critical for protecting laboratory
personnel and the environment. This guide provides detailed, step-by-step procedures for
researchers, scientists, and drug development professionals to manage and dispose of
Methomyl-d3 waste, aligning with safety protocols and regulatory requirements.

Methomyl-d3, a deuterated analog of the carbamate insecticide Methomyl, is classified as a
highly toxic substance.[1][2][3] Improper disposal can lead to significant health hazards and
environmental contamination. Adherence to the guidelines established by the Resource
Conservation and Recovery Act (RCRA) is mandatory for the disposal of such hazardous
materials.[4][5]

Immediate Safety and Handling Precautions

Before initiating any disposal procedures, it is imperative to handle Methomyl-d3 with the
utmost care, utilizing appropriate personal protective equipment (PPE).

o Personal Protective Equipment (PPE): Always wear protective gloves, chemical-resistant
clothing, and eye/face protection when handling Methomyl-d3.[1][6] In case of potential dust
or aerosol formation, a full-face respirator with a suitable cartridge should be used.[1]

» Ventilation: All handling of Methomyl-d3 should be conducted in a well-ventilated area,
preferably within a laboratory fume hood, to minimize inhalation exposure.[1]
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» Spill Management: In the event of a spill, immediately clean the area using an inert
absorbent material.[7] The collected material and any contaminated cleaning supplies should
be treated as hazardous waste and disposed of accordingly.[7][8] Do not allow the product to
enter drains or waterways.[1][7]

Step-by-Step Disposal Procedure for Methomyl-d3

The following steps outline the process for the safe collection, storage, and disposal of
Methomyl-d3 waste in a laboratory setting.

» Waste Identification and Segregation:

o Identify all waste containing Methomyl-d3, including unused product, contaminated
labware (e.g., vials, pipette tips), and spill cleanup materials.

o Segregate Methomyl-d3 waste from other chemical waste streams to prevent
incompatible chemical reactions.[4]

¢ Waste Collection and Containerization:

o Collect all Methomyl-d3 waste in a designated, chemically compatible, and leak-proof
container.[1][4]

o The container must be kept securely closed except when adding waste.[4]
e Labeling:
o Clearly label the waste container with the words "Hazardous Waste."

o The label must also include the full chemical name, "Methomyl-d3," and a clear indication
of the associated hazards (e.g., "Toxic").[6]

e Temporary On-site Storage:

o Store the sealed and labeled waste container in a designated satellite accumulation area
within the laboratory, such as a fume hood or a designated hazardous waste cabinet.[9]
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o Ensure the storage area is secure and away from sources of ignition or incompatible
materials.[7]

o Laboratories must not store more than 55 gallons of hazardous waste or one quart of
acutely hazardous waste at any given time.[8]

o Disposal of Empty Containers:

o An empty container that has held Methomyl-d3 must be triple-rinsed with a suitable
solvent.[8][10][11]

o The rinsate from this process must be collected and disposed of as hazardous waste.[8]

o After triple-rinsing, deface all chemical labels on the container before disposing of it as
regular trash.[8]

o Professional Waste Disposal:

o The final disposal of Methomyl-d3 waste must be conducted by a licensed professional
waste disposal service.[1]

o Your institution's Environmental Health and Safety (EHS) department will coordinate with a
certified hazardous waste contractor for the pickup and ultimate disposal of the waste,
which may involve incineration at an approved facility.[7][12]

Quantitative Data Summary

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://www.villacrop.co.za/wp-content/uploads/2025/06/safety_Methomyl-200-SL_Jan2025_UCP_SDS.pdf
https://www.vumc.org/safety/sites/vumc.org.safety/files/public_files/managing-chemical-waste-guide-book.pdf
https://www.benchchem.com/product/b1676398?utm_src=pdf-body
https://www.vumc.org/safety/sites/vumc.org.safety/files/public_files/managing-chemical-waste-guide-book.pdf
https://aggie-horticulture.tamu.edu/ornamental/environmental-publications/managing-and-disposing-of-pesticide-wastes/
https://www.epa.nsw.gov.au/Your-environment/Pesticides/preventing-pesticide-misuse/safe-disposal-pesticides
https://www.vumc.org/safety/sites/vumc.org.safety/files/public_files/managing-chemical-waste-guide-book.pdf
https://www.vumc.org/safety/sites/vumc.org.safety/files/public_files/managing-chemical-waste-guide-book.pdf
https://www.benchchem.com/product/b1676398?utm_src=pdf-body
https://www.cdnisotopes.com/media/catalog/product/d/-/d-7454_2.pdf
https://www.villacrop.co.za/wp-content/uploads/2025/06/safety_Methomyl-200-SL_Jan2025_UCP_SDS.pdf
https://nepis.epa.gov/Exe/ZyPURL.cgi?Dockey=300051QF.TXT
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1676398?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Parameter Value Reference
Chemical Formula C5H7D3N202S [1]

CAS Number 1398109-07-3 [1]

UN Number UN2811 [1][13]
Hazard Class 6.1 (Toxic Solid) [1][13]
Packaging Group Il [1][13]

Oral LD50 (Rat) 17-45 mg/kg [3]

Dermal LD50 (Rabbit) >2000 mg/kg [3]

Water Solubility 58 g/L [1]

Experimental Workflow for Disposal

The following diagram illustrates the logical flow of the Methomyl-d3 disposal procedure.
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Laboratory Operations

1. Waste Generation
(Unused Methomyl-d3, Contaminated Items)

:

2. Segregation
(Separate from other waste)

i

3. Collection
(Designated, sealed container)

:

4. Labeling
('Hazardous Waste', Chemical Name, Hazards)

:

5. Temporary Storage
(Satellite Accumulation Area)

Notify for Disposal

EHS & Professv;ional Disposal

6. Schedule Waste Pickup
(Contact EHS Office)

i

7. Professional Disposal
(Licensed Hazardous Waste Vendor)

'

8. Final Disposition
(e.g., Incineration)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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